Cas no 127854-46-0 (1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI))

1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI) structure
127854-46-0 structure
Product Name:1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI)
CAS No:127854-46-0
MF:C6H8O8S
MW:240.187921524048
CID:103080
PubChem ID:20055622
Update Time:2025-04-18

1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI)
    • dimethyl (4S,5S)-2,2-dioxo-1,3,2-dioxathiolane-4,5-dicarboxylate
    • DIMETHYL D-TARTRATE CYCL-SULFATE
    • (+)-DIMETHYL 2,3-O-SULFONYL-D-TARTRATE
    • DIMETHYL (4S,5S)-1,3,2-DIOXATHIOLANE-4,5 -DICARBO.2,2-DIOXIDE
    • (4S,5S)-DIMETHYL-1,3,2-DIOXOTHIOLANE-4,5-DICARBOXYLATE-2,2-DIOXIDE
    • DIMETHYL (4S,5S)-1,3,2-DIOXATHIOLANE-4,5-DICARBOXYLATE 2,2-DIOXIDE
    • (+)-Dimethyl 2,3-O-sulfonyl-D-tartrate, Dimethyl D-tartrate cycl-sulfate
    • DTXSID90601969
    • J-005549
    • Dimethyl (4S,5S)-2,2-dioxo-1,3,2lambda~6~-dioxathiolane-4,5-dicarboxylate
    • 127854-46-0
    • Inchi: 1S/C6H8O8S/c1-11-5(7)3-4(6(8)12-2)14-15(9,10)13-3/h3-4H,1-2H3/t3-,4-/m0/s1
    • InChI Key: YZPCWPMIVKWDOZ-IMJSIDKUSA-N
    • SMILES: S1(=O)(=O)O[C@H](C(=O)OC)[C@@H](C(=O)OC)O1

Computed Properties

  • Exact Mass: 239.99394
  • Monoisotopic Mass: 239.99398838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Density: 1.573
  • Melting Point: 68-71 °C
  • Boiling Point: 367.4°Cat760mmHg
  • Flash Point: 176°C
  • Refractive Index: 1.485
  • PSA: 105.2

1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI) Security Information

  • WGK Germany:3
  • Safety Instruction: 22-24/25
  • FLUKA BRAND F CODES:3-9
  • Storage Condition:2-8°C

1,3,2-Dioxathiolane-4,5-dicarboxylicacid, dimethyl ester, 2,2-dioxide, (4S-trans)- (9CI) Pricemore >>

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